Cas no 62283-70-9 (Benzene, (1,1-diethyl-2-propynyl)-)

Benzene, (1,1-diethyl-2-propynyl)- structure
62283-70-9 structure
Product Name:Benzene, (1,1-diethyl-2-propynyl)-
CAS No:62283-70-9
MF:C13H16
MW:172.266143798828
CID:450952
PubChem ID:23264926
Update Time:2025-04-19

Benzene, (1,1-diethyl-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1,1-diethyl-2-propynyl)-
    • 3-ethylpent-1-yn-3-ylbenzene
    • DTXSID40631892
    • (3-Ethylpent-1-yn-3-yl)benzene
    • 62283-70-9
    • Inchi: 1S/C13H16/c1-4-13(5-2,6-3)12-10-8-7-9-11-12/h1,7-11H,5-6H2,2-3H3
    • InChI Key: OQJPOZANNHFALH-UHFFFAOYSA-N
    • SMILES: C(C#C)(C1C=CC=CC=1)(CC)CC

Computed Properties

  • Exact Mass: 172.12528
  • Monoisotopic Mass: 172.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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